Cas no 2228327-86-2 (1-(but-3-yn-2-yl)-4-phenoxybenzene)

• Product Name: 1-(but-3-yn-2-yl)-4-phenoxybenzene
• CAS No: 2228327-86-2
• MF: C₁₆H₁₄O
• MW: 222.281764507294
• CID: 6376446
• PubChem ID: 165618645
• Update Time: 2025-10-31

1-(but-3-yn-2-yl)-4-phenoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(but-3-yn-2-yl)-4-phenoxybenzene
• 2228327-86-2
• EN300-1863535

• Inchi： 1S/C16H14O/c1-3-13(2)14-9-11-16(12-10-14)17-15-7-5-4-6-8-15/h1,4-13H,2H3
• InChI Key： MXASRJGDJIFUNZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(=CC=1)C(C#C)C

Computed Properties

• Exact Mass: 222.104465066g/mol
• Monoisotopic Mass: 222.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(but-3-yn-2-yl)-4-phenoxybenzene

Introduction to 1-(but-3-yn-2-yl)-4-phenoxybenzene (CAS No: 2228327-86-2)

1-(but-3-yn-2-yl)-4-phenoxybenzene, identified by the Chemical Abstracts Service registry number 2228327-86-2, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a butynyl group and a phenoxy substituent, has garnered attention due to its structural complexity and potential applications in medicinal chemistry. The unique arrangement of functional groups on its aromatic core makes it a versatile scaffold for the development of novel bioactive molecules.

The structural motif of 1-(but-3-yn-2-yl)-4-phenoxybenzene consists of a benzene ring linked to a butynyl moiety at the 1-position and a phenoxy group at the 4-position. This configuration imparts distinct electronic and steric properties, which are critical for its interaction with biological targets. The presence of the alkyne functionality (C≡C) introduces reactivity that can be exploited in synthetic chemistry, while the phenoxy group provides hydrophilic characteristics, enhancing solubility and bioavailability in potential drug candidates.

In recent years, there has been growing interest in exploring the pharmacological properties of arylalkyne derivatives. The combination of the butynyl and phenoxy groups in 1-(but-3-yn-2-yl)-4-phenoxybenzene suggests potential applications in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial agents. The alkyne group can serve as a handle for further functionalization via cross-coupling reactions, such as Suzuki or Sonogashira couplings, allowing for the introduction of additional pharmacophores.

One of the most compelling aspects of 1-(but-3-yn-2-yl)-4-phenoxybenzene is its potential as a building block for drug discovery. The benzene ring itself is a common scaffold in many approved drugs, and modifications at specific positions can lead to enhanced potency and selectivity. The phenoxy group, in particular, is frequently found in pharmaceuticals due to its ability to modulate receptor binding affinity. By integrating these features into a single molecule, researchers can design compounds with tailored biological activities.

Recent studies have highlighted the importance of arylalkyne derivatives in medicinal chemistry. For instance, compounds containing similar structural motifs have been investigated for their ability to inhibit kinases and other enzymes involved in cancer progression. The alkyne group can be selectively modified to introduce polar or charged moieties, which can improve binding to target proteins. Additionally, the phenoxy group can be used to fine-tune solubility and metabolic stability, crucial factors for drug development.

The synthesis of 1-(but-3-yn-2-yl)-4-phenoxybenzene involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. Starting from commercially available precursors such as 4-hydroxybenzophenone and 1-butyne, the compound can be synthesized through palladium-catalyzed cross-coupling reactions. These reactions are highly efficient and allow for the precise assembly of complex molecular architectures.

In addition to its synthetic appeal, 1-(but-3-yn-2-yl)-4-phenoxybenzene has shown promise in preliminary biological evaluations. In vitro assays have indicated that derivatives of this compound exhibit inhibitory activity against certain enzymes relevant to inflammatory diseases. The exact mechanism of action remains under investigation, but the results suggest that further optimization could yield lead compounds with therapeutic potential.

The future directions for research on 1-(but-3-yn-2-yl)-4-phenoxybenzene include exploring its derivatives and analogs using structure-based drug design principles. By leveraging computational modeling techniques, researchers can predict how modifications to the core structure will affect biological activity. This approach allows for rapid screening of virtual libraries, accelerating the discovery process.

Moreover, green chemistry principles are being increasingly applied to the synthesis of complex molecules like 1-(but-3-yn-2-yl)-4-phenoxybenzene. Catalytic methods that minimize waste and energy consumption are being prioritized to ensure sustainable drug development practices. Such efforts align with global initiatives to promote environmentally responsible chemical synthesis.

The role of 1-(but-3-ylyl)-4-phenoxybenzene in academic and industrial research underscores its importance as a versatile intermediate in pharmaceutical chemistry. Its unique structural features offer opportunities for innovation across multiple disciplines, from synthetic organic chemistry to medicinal biology. As our understanding of molecular interactions continues to evolve, compounds like this will remain valuable tools for discovering new treatments.